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Compound of Interest

Compound Name: 2,2'-Dibromo-5,5'-dinitrobiphenyl

Cat. No.: B1355337 Get Quote

Technical Guide: 2,2'-Dibromo-5,5'-
dinitrobiphenyl
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2'-Dibromo-5,5'-dinitrobiphenyl is a halogenated and nitrated aromatic compound. Its

structure, featuring a biphenyl core with bromine and nitro functional groups, suggests its

potential as a versatile building block in organic synthesis. The electron-withdrawing nature of

the nitro groups and the presence of bromine atoms at the 2,2'-positions can influence its

chemical reactivity and potential biological activity. This guide provides a summary of the

available information on its physical properties, a generalized synthesis protocol, and a logical

workflow for its preparation and purification.

It is important to note that specific experimental data for 2,2'-Dibromo-5,5'-dinitrobiphenyl
(CAS No. 52026-22-9) is limited in publicly available literature. Therefore, this guide also

includes data from closely related isomers to provide a comparative context for its potential

characteristics.

Core Physical Properties
Quantitative data for 2,2'-Dibromo-5,5'-dinitrobiphenyl is not readily available. The following

table presents the physical properties of related dinitrobiphenyl isomers to serve as a
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reference.

Property
4,4'-Dibromo-2,2'-
dinitrobiphenyl[1]

2,2'-Dinitrobiphenyl[2]

CAS Number 91371-12-9 2436-96-6

Molecular Formula C₁₂H₆Br₂N₂O₄ C₁₂H₈N₂O₄

Molecular Weight 402.00 g/mol 244.20 g/mol

Appearance Solid
Light yellow to beige crystalline

powder

Melting Point 145-150 °C 124-126 °C

Boiling Point 452.9 ± 40.0 °C (Predicted) Not available

Density 1.907 ± 0.06 g/cm³ (Predicted) Not available

Solubility Not specified Soluble in organic solvents

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2,2'-Dibromo-5,5'-
dinitrobiphenyl is not available in the reviewed literature. However, a plausible synthetic route

can be extrapolated from the general methods used for synthesizing similar dinitrobiphenyl

compounds, primarily through an Ullmann coupling reaction.

Generalized Synthesis of Dinitrobiphenyls via Ullmann
Coupling
The Ullmann reaction is a classic method for the synthesis of biaryls, involving the copper-

mediated coupling of two aryl halides. For the synthesis of a dinitrobiphenyl, a suitable starting

material would be a bromonitrobenzene derivative.

Reaction Scheme:

A generalized reaction scheme for the synthesis of a dibromo-dinitrobiphenyl via Ullmann

coupling would involve the dimerization of a dibromonitrobenzene precursor in the presence of
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a copper catalyst.

Materials:

A suitable bromonitrobenzene precursor (e.g., 1-bromo-2-chloro-5-nitrobenzene or 1,2-

dibromo-4-nitrobenzene)

Copper powder or copper bronze

High-boiling point solvent (e.g., dimethylformamide (DMF), nitrobenzene, or sand as a solid

support)

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure (General Steps):

Reactant Preparation: The bromonitrobenzene precursor is mixed with a stoichiometric

excess of copper powder in a suitable reaction vessel.

Reaction Conditions: The mixture is heated to a high temperature (typically > 200 °C) in a

high-boiling point solvent or in a solid-state reaction with sand. The reaction is carried out

under an inert atmosphere to prevent oxidation of the copper catalyst.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Thin Layer Chromatography (TLC) to observe the consumption of the starting material and

the formation of the product.

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The

crude product is then extracted from the reaction mixture using an appropriate organic

solvent. The copper residues are removed by filtration.

Purification: The crude product is purified using standard techniques such as recrystallization

from a suitable solvent (e.g., ethanol or a mixture of solvents) or column chromatography on

silica gel.

Mandatory Visualizations
Synthesis and Purification Workflow
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The following diagram illustrates a generalized workflow for the synthesis and purification of a

dinitrobiphenyl compound, based on the Ullmann coupling reaction and standard laboratory

procedures.
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Generalized Synthesis and Purification Workflow
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Generalized Synthesis and Purification Workflow
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Conclusion
2,2'-Dibromo-5,5'-dinitrobiphenyl represents a potentially valuable, yet undercharacterized,

chemical entity. While specific experimental data on its physical properties and synthesis are

scarce, established methodologies for related compounds provide a solid foundation for its

preparation and handling. The generalized protocols and workflows presented in this guide are

intended to serve as a starting point for researchers interested in exploring the chemistry and

potential applications of this and similar molecules. Further research is necessary to fully

elucidate the specific properties and potential utility of 2,2'-Dibromo-5,5'-dinitrobiphenyl in
drug development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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